Cas no 2649057-48-5 (4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene)

• Product Name: 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene
• CAS No: 2649057-48-5
• MF: C₁₁H₉F₄NO
• MW: 247.188876867294
• CID: 5849770
• PubChem ID: 165702913
• Update Time: 2025-10-30

4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene
• 2649057-48-5
• EN300-1949102
• 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene

• Inchi： 1S/C11H9F4NO/c1-10(2,16-6-17)8-4-3-7(12)5-9(8)11(13,14)15/h3-5H,1-2H3
• InChI Key： YNTODBNEZBCGSH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C)(C)N=C=O)F)(F)F

Computed Properties

• Exact Mass: 247.06202656g/mol
• Monoisotopic Mass: 247.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene

Introduction to 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene (CAS No. 2649057-48-5)

4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene, identified by its CAS number 2649057-48-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl isocyanates, characterized by the presence of an isocyanate functional group (-N=C=O) attached to an aromatic ring. The structural features of this molecule, particularly the combination of a fluoro substituent and a trifluoromethyl group, contribute to its unique chemical properties and potential applications.

The fluoro and trifluoromethyl groups are well-known for their ability to modulate the metabolic stability, lipophilicity, and binding affinity of molecules. In drug discovery, these substituents are often employed to enhance the pharmacokinetic profiles of active pharmaceutical ingredients (APIs). The presence of the isocyanate group in 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene opens up possibilities for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of aryl isocyanates in the development of novel therapeutic agents. Aryl isocyanates can serve as versatile building blocks for constructing complex molecular architectures, including heterocyclic compounds and peptidomimetics. The reactivity of the isocyanate group allows for facile formation of urea and carbamate bonds, which are crucial motifs in many biologically active molecules.

One of the most compelling aspects of 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene is its potential application in the synthesis of fluorinated heterocycles. Fluorinated heterocycles have shown promise in various therapeutic areas, including oncology, antiviral, and anti-inflammatory drugs. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of the aromatic ring, thereby affecting its interactions with biological targets. This property makes it an attractive candidate for designing molecules with enhanced binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound may find utility in materials science. Isocyanates are known to react with amines to form polyurethanes, which are widely used in coatings, adhesives, and elastomers. The unique structure of 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene could potentially lead to the development of novel polyurethane-based materials with tailored properties.

The synthesis of 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene presents both challenges and opportunities. The handling of isocyanate groups requires careful consideration due to their reactivity and potential health hazards. However, modern synthetic methodologies have improved the safety and efficiency of working with these compounds. Advances in catalytic systems and green chemistry principles have enabled more sustainable approaches to producing aryl isocyanates.

Recent studies have demonstrated the utility of 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzyme families involved in disease pathways. The fluoro and trifluoromethyl substituents play a critical role in modulating the binding interactions between these inhibitors and their biological targets.

The growing interest in fluorinated compounds has driven further exploration into the structural diversity and functionalization possibilities of aryl isocyanates. By incorporating different substituents at various positions on the aromatic ring, chemists can fine-tune the properties of these molecules to meet specific pharmacological requirements. This flexibility makes 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene a valuable tool in drug discovery pipelines.

In conclusion, 4-Fluoro-1-(2-isocyanatopropan-2-yl)-2-(trifluoromethyl)benzene (CAS No. 2649057-48-5) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules and advanced materials. As research continues to uncover new methodologies for handling and utilizing aryl isocyanates, compounds like this one are likely to play an increasingly important role in scientific innovation.